Cas no 343372-40-7 (4-Chloro-3-nitrobenzenecarbaldehyde N-3-(trifluoromethyl)-2-quinoxalinylhydrazone)

4-Chloro-3-nitrobenzenecarbaldehyde N-3-(trifluoromethyl)-2-quinoxalinylhydrazone is a specialized organic compound featuring a quinoxaline hydrazone scaffold with chloro and nitro substituents, along with a trifluoromethyl group. This structure suggests potential utility in medicinal chemistry and materials science due to its electron-withdrawing and sterically distinct functional groups. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the nitro and chloro substituents may facilitate further derivatization or serve as electrophilic centers in synthetic applications. Its well-defined molecular architecture makes it a candidate for studying structure-activity relationships in drug discovery or as a precursor for advanced heterocyclic synthesis. Handling requires standard precautions for nitroaromatic compounds.

4-Chloro-3-nitrobenzenecarbaldehyde N-3-(trifluoromethyl)-2-quinoxalinylhydrazone structure

343372-40-7 structure

Product Name:4-Chloro-3-nitrobenzenecarbaldehyde N-3-(trifluoromethyl)-2-quinoxalinylhydrazone

CAS No:343372-40-7

MF:

MW:

CID:4649217

Update Time:2025-06-12

4-Chloro-3-nitrobenzenecarbaldehyde N-3-(trifluoromethyl)-2-quinoxalinylhydrazone Chemical and Physical Properties

Names and Identifiers

- 4-CHLORO-3-NITROBENZENECARBALDEHYDE N-[3-(TRIFLUOROMETHYL)-2-QUINOXALINYL]HYDRAZONE
- 4-Chloro-3-nitrobenzenecarbaldehyde N-3-(trifluoromethyl)-2-quinoxalinylhydrazone

4-Chloro-3-nitrobenzenecarbaldehyde N-3-(trifluoromethyl)-2-quinoxalinylhydrazone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C157910-25mg	4-Chloro-3-nitrobenzenecarbaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone	343372-40-7		25mg	$ 230.00	2022-06-06
TRC	C157910-50mg	4-Chloro-3-nitrobenzenecarbaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone	343372-40-7		50mg	$ 380.00	2022-06-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00859229-1g	2-[(E)-2-[(4-Chloro-3-nitrophenyl)methylidene]hydrazin-1-yl]-3-(trifluoromethyl)quinoxaline	343372-40-7	90%	1g	￥4193.0	2023-04-07
Key Organics Ltd	6M-012-1MG	4-chloro-3-nitrobenzenecarbaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone	343372-40-7	>90%	1mg	£37.00	2023-09-08
Key Organics Ltd	6M-012-5MG	4-chloro-3-nitrobenzenecarbaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone	343372-40-7	>90%	5mg	£46.00	2023-09-08
Key Organics Ltd	6M-012-10MG	4-chloro-3-nitrobenzenecarbaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone	343372-40-7	>90%	10mg	£63.00	2023-09-08
Key Organics Ltd	6M-012-0.5G	4-chloro-3-nitrobenzenecarbaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone	343372-40-7	>90%	0.5g	£385.00	2023-09-08
Key Organics Ltd	6M-012-1G	4-chloro-3-nitrobenzenecarbaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone	343372-40-7	>90%	1g	£770.00	2023-09-08
Key Organics Ltd	6M-012-5G	4-chloro-3-nitrobenzenecarbaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone	343372-40-7	>90%	5g	£3080.00	2023-09-08
Key Organics Ltd	6M-012-10G	4-chloro-3-nitrobenzenecarbaldehyde N-[3-(trifluoromethyl)-2-quinoxalinyl]hydrazone	343372-40-7	>90%	10g	£5775.00	2023-09-08

4-Chloro-3-nitrobenzenecarbaldehyde N-3-(trifluoromethyl)-2-quinoxalinylhydrazone Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053

Additional information on 4-Chloro-3-nitrobenzenecarbaldehyde N-3-(trifluoromethyl)-2-quinoxalinylhydrazone

Recent Advances in the Study of 4-Chloro-3-nitrobenzenecarbaldehyde N-3-(trifluoromethyl)-2-quinoxalinylhydrazone (CAS: 343372-40-7)

The compound 4-Chloro-3-nitrobenzenecarbaldehyde N-3-(trifluoromethyl)-2-quinoxalinylhydrazone (CAS: 343372-40-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. The presence of the trifluoromethyl group and the quinoxalinylhydrazone moiety is believed to enhance its binding affinity to target proteins, making it a promising candidate for drug development. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structural integrity and purity.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in the regulation of cell proliferation and apoptosis. These findings suggest potential applications in the treatment of chronic inflammatory diseases and certain types of cancer. However, further pharmacokinetic and toxicological studies are required to assess its safety profile and optimize its therapeutic index.

Moreover, recent computational modeling studies have provided insights into the compound's interaction with its molecular targets, offering a foundation for the design of derivatives with improved potency and selectivity. These efforts are part of a broader strategy to develop next-generation therapeutics with enhanced efficacy and reduced side effects.

In conclusion, 4-Chloro-3-nitrobenzenecarbaldehyde N-3-(trifluoromethyl)-2-quinoxalinylhydrazone represents a promising scaffold for the development of novel therapeutic agents. Ongoing research aims to elucidate its full pharmacological potential and address the challenges associated with its clinical translation. This brief underscores the importance of continued investigation into this compound and its derivatives to unlock new opportunities in drug discovery and development.